2-(Benzo[d]thiazol-2-ylthio)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H19N5O2S2/c27-20(14-29-21-22-16-4-1-2-6-18(16)30-21)26-11-9-25(10-12-26)19-8-7-15(23-24-19)17-5-3-13-28-17/h1-8,13H,9-12,14H2
• InChI Key: KFKQDHIBCQEDQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C(=O)CSC4=NC5=CC=CC=C5S4
• Molecular Formula: C21H19N5O2S2
• Molecular Weight: 437.5 g/mol

Description

The compound of interest, 2-(Benzo[d]thiazol-2-ylthio)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone, is a derivative of benzo[d]thiazol-2-yl(piperazin-1-yl)methanones, which have been identified as promising chemotypes with potential anti-mycobacterial activity . These compounds are structurally diverse and have been subjected to various synthetic methods and biological evaluations to determine their efficacy against diseases such as tuberculosis.

Synthesis Analysis

The synthesis of related arylthiobenzazoles involves the electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles like 2-mercaptobenzothiazole . Another approach includes microwave-assisted synthesis, which is an eco-friendly method that has been used to synthesize 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone, a compound with a similar benzothiazole and piperazine scaffold . This method utilizes copper(II) sulfate pentahydrate and sodium ascorbate as catalysts and is significantly accelerated by microwave irradiation.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic methods, including IR, NMR, and MS spectral data . X-ray diffraction has been used to confirm the crystal structure, revealing a chair conformation for the piperazine ring . Additionally, Hirshfeld Surface Analysis (HAS) has been conducted to further understand the intermolecular interactions and crystal packing .

Chemical Reactions Analysis

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold can undergo reactions with various N-nucleophiles, leading to the formation of a wide range of derivatives . These reactions can yield compounds with different heterocyclic structures, such as pyrazoles, isoxazoles, and pyrimidinethiones, demonstrating the versatility of the scaffold as a building block for synthesizing diverse heterocyclic compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structure. The presence of the benzothiazole and piperazine rings contributes to their potential biological activity, as seen in the anti-mycobacterial properties of some derivatives . The quantitative structure-activity relationship (QSAR) studies have been conducted to establish a relationship between the molecular structures and their biological activities, with some compounds showing promising results against Mycobacterium tuberculosis .

Scientific Research Applications

Electrochemical Synthesis

• Study of Electrochemical Syntheses of Arylthiobenzazoles : This research involved electrochemical syntheses of new arylthiobenzazoles, including derivatives of 2-(benzo[d]thiazol-2-ylthio) compounds. It presented a mechanism for the electrochemical oxidation of related compounds in the presence of nucleophiles (Amani & Nematollahi, 2012).

Microwave-Assisted Synthesis

• Eco-Friendly Microwave Assisted Synthesis : A study reported on the efficient microwave-assisted synthesis of 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone, a compound structurally related to the one . It emphasized the green chemistry aspect of the synthesis process (Said et al., 2020).

Anti-inflammatory Activity

• Study of Anti-Inflammatory Activity : A set of compounds including 1-(4-substituted)-2-(−4-(piperazine-1-yl) bis-thiazole-5-yl) 2-Methyl-4-Nitro-1H-imidazole-1-yl) ethanone were synthesized and evaluated for their anti-inflammatory activity. This research is significant for understanding the biological activities of similar compounds (Ahmed, Molvi, & Khan, 2017).

QSAR Studies

• Quantitative Structure-Activity Relationship (QSAR) Studies : QSAR studies on N-(2-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-oxoethyl)benzamides and analogues were conducted. These studies are crucial for understanding the relationship between the chemical structure and biological activity of such compounds (Al-Masoudi, Salih, & Al-Soud, 2011).

Antimicrobial Activity

• Synthesis and Evaluation of Antimicrobial Agents : This research involved the synthesis of benzo[d]thiazol-2-yl(piperazin-1-yl)methanones and their evaluation as antimicrobial agents, highlighting the potential of these compounds in medical applications (Al-Talib et al., 2016).